
physical and chemical properties of 6-Bromo-2-
methoxypyridin-3-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
6-Bromo-2-methoxypyridin-3-

amine

Cat. No.: B113220 Get Quote

An In-depth Technical Guide to 6-Bromo-2-methoxypyridin-3-amine

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 6-Bromo-2-methoxypyridin-3-amine, tailored for researchers, scientists, and

professionals in drug development. This document includes key data, experimental protocols,

and visualizations to facilitate its use in a laboratory setting.

Core Properties
6-Bromo-2-methoxypyridin-3-amine is a halogenated aminopyridine derivative. Its structure,

featuring a bromine atom, a methoxy group, and an amine group on a pyridine ring, makes it a

versatile intermediate in organic synthesis, particularly for the development of pharmaceutical

compounds.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 6-Bromo-2-methoxypyridin-3-
amine are summarized in the table below.
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Property Value Source

Molecular Formula C₆H₇BrN₂O [1][2][3]

Molecular Weight 203.04 g/mol [1][3]

Appearance
Brown, Light brown to brown,

or yellow powder/solid
[4][5]

Melting Point 78-79 °C (sublimable) [2][5]

Boiling Point 277.6 ± 35.0 °C (Predicted) [2][5]

Density
1.623 g/cm³ or 1.622 ± 0.06

g/cm³ (Predicted)
[2][4][5]

Flash Point 121.683 °C [4]

pKa 1.81 ± 0.10 (Predicted) [5]

LogP 1.4349 [3]

Topological Polar Surface Area

(TPSA)
48.14 Å² [3]

Hydrogen Bond Donors 1 [3]

Hydrogen Bond Acceptors 3 [3]

Rotatable Bonds 1 [3]

Spectral Data
The structural identity of 6-Bromo-2-methoxypyridin-3-amine is confirmed by the following

spectral data.
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Spectrum Type Data Source

¹H NMR (300 MHz, CDCl₃)

δ (ppm): 3.64-3.84 (m, 2H),

3.98 (s, 3H), 6.78 (dd, J=7.9,

1.0 Hz, 1H), 6.87 (d, J=7.9 Hz,

1H)

[6]

Mass Spectrometry (MS) m/z: 203 [M+H]⁺ [6]

Synthesis and Purification
A common and effective method for the synthesis of 6-Bromo-2-methoxypyridin-3-amine
involves the bromination of 2-methoxypyridin-3-amine.

Experimental Protocol: Synthesis
Materials:

2-Methoxypyridin-3-amine

N-Bromosuccinimide (NBS)

N,N-Dimethylformamide (DMF)

Chloroform

Saturated sodium sulfite solution

Water

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve 2-methoxypyridin-3-amine (39.4 g) in N,N-dimethylformamide (200 mL).[6]

Cool the solution to -30 °C.[6]
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Slowly add a solution of N-bromosuccinimide (62.1 g) in N,N-dimethylformamide (100 mL)

dropwise to the cooled solution while stirring.[6]

After the addition is complete, continue stirring the reaction mixture for 30 minutes.[6]

Pour the reaction mixture into water and extract the product with chloroform.[6]

Combine the organic layers and wash sequentially with saturated sodium sulfite solution,

water, and brine.[6]

Dry the organic layer with anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.[6]

Experimental Protocol: Purification
Materials:

Crude 6-Bromo-2-methoxypyridin-3-amine

Silica gel

Hexane

Ethyl acetate

Procedure:

Purify the crude residue by silica gel column chromatography.[6]

Elute the column with a gradient of hexane:ethyl acetate, starting from a ratio of 9:1 and

gradually increasing to 4:1.[6]

This purification yields 6-Bromo-2-methoxypyridin-3-amine as a yellow powder (51.9 g,

80% yield).[6]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 6-Bromo-2-methoxypyridin-3-amine.

Reactivity and Stability
The reactivity of 6-Bromo-2-methoxypyridin-3-amine is influenced by the electronic effects of

its substituents on the pyridine ring. The pyridine ring is inherently electron-deficient. The

bromine atom at the 6-position is activated towards nucleophilic aromatic substitution (SNAr)

reactions. This is because the electronegative ring nitrogen can stabilize the intermediate

formed during the reaction. The position of the electron-donating amino group and the electron-

withdrawing methoxy group also modulates the reactivity of the compound in various chemical

transformations, including palladium-catalyzed cross-coupling reactions.

For storage, it is recommended to keep 6-Bromo-2-methoxypyridin-3-amine in a dark place

under an inert atmosphere (nitrogen or argon) at 2-8 °C.[5][7]

Safety Information
6-Bromo-2-methoxypyridin-3-amine is associated with several hazards. The following GHS

hazard classifications and precautionary statements should be observed.

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity, Single Exposure Category 3 (Respiratory tract irritation)

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P405: Store locked up.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

It is imperative to handle this compound in a well-ventilated area, wearing appropriate personal

protective equipment, including gloves and eye/face protection. Avoid contact with skin and

eyes, and prevent the formation of dust and aerosols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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